Cas no 1049872-76-5 (benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate)

• Product Name: benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• CAS No: 1049872-76-5
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5156723
• Update Time: 2025-07-18

benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxylic acid, 3,4-dihydro-1-methyl-6-[(methylamino)carbonyl]-, phenylmethyl ester

• Inchi： 1S/C18H21N3O3/c1-13-15-8-9-16(17(22)19-2)21(15)11-10-20(13)18(23)24-12-14-6-4-3-5-7-14/h3-9,13H,10-12H2,1-2H3,(H,19,22)
• InChI Key： JPRKHWBUKSVFOO-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(NC)=O)N1CCN(C(OCC1=CC=CC=C1)=O)C2C

Additional information on benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate

Research Briefing on Benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate (CAS: 1049872-76-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate (CAS: 1049872-76-5) as a promising scaffold for drug discovery. This compound, characterized by its unique pyrrolopyrazine core, has garnered attention due to its potential applications in targeting various disease pathways, including inflammation, oncology, and infectious diseases. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis techniques, including amide coupling and esterification, to construct the pyrrolopyrazine framework. Notably, the use of green chemistry principles, such as solvent-free reactions and catalytic methods, has been explored to enhance the sustainability of the synthesis process. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzyme targets, such as kinases and proteases, which are implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed nanomolar affinity for a key kinase involved in tumor proliferation. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in animal models, revealing favorable profiles for further development.

The therapeutic potential of benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate is further underscored by its ability to modulate immune responses. A recent preprint study highlighted its role in suppressing pro-inflammatory cytokines, suggesting potential applications in autoimmune disorders. Moreover, computational modeling and structure-activity relationship (SAR) studies have identified key modifications to enhance its selectivity and reduce off-target effects, paving the way for next-generation derivatives.

In conclusion, benzyl 1-methyl-6-(methylcarbamoyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate (CAS: 1049872-76-5) represents a versatile and promising candidate in medicinal chemistry. Ongoing research aims to explore its full therapeutic spectrum, optimize its pharmacological properties, and advance it through the drug development pipeline. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.